Cas no 1806231-13-9 (Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806231-13-9
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930544
• Update Time: 2025-06-07

Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H12F3N3O3/c1-18-8(17)3-6-9(15)7(19-10(11,12)13)2-5(4-14)16-6/h2H,3-4,14-15H2,1H3
• InChI Key： IKXJXBJKHVXNNW-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CN)N=C(CC(=O)OC)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 0.1
• Topological Polar Surface Area: 101

Additional information on Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate

Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806231-13-9): A Comprehensive Overview

Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1806231-13-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its pyridine core structure functionalized with multiple reactive groups, exhibits a unique combination of chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate includes an amino group at the 3-position, an aminomethyl group at the 6-position, and a trifluoromethoxy group at the 4-position, all attached to a pyridine ring. The acetate moiety at the 2-position further enhances its reactivity, making it a versatile building block for medicinal chemists. The presence of these multiple reactive sites allows for diverse chemical modifications, enabling the synthesis of complex molecules with tailored biological activities.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious diseases. The compound Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate has emerged as a key intermediate in the synthesis of several lead compounds that have shown promising results in preclinical studies. Its structural features make it an excellent candidate for further derivatization to produce molecules with enhanced pharmacological properties.

One of the most notable applications of this compound is in the development of kinase inhibitors, which are critical in the treatment of cancer and other inflammatory disorders. The pyridine core is a common scaffold in many kinase inhibitors due to its ability to interact with the ATP-binding site of kinases. The additional functional groups in Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate provide opportunities for fine-tuning the binding affinity and selectivity of these inhibitors. For instance, the amino and aminomethyl groups can be used to form hydrogen bonds or salt bridges with residues in the kinase active site, while the trifluoromethoxy group can enhance lipophilicity and metabolic stability.

Recent studies have also explored the potential of Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate as a precursor for antiviral agents. The pyridine scaffold is known to be effective against various viral enzymes, including proteases and polymerases. By incorporating additional functional groups such as amino and aminomethyl groups, researchers have been able to develop compounds that exhibit potent antiviral activity against both RNA and DNA viruses. The trifluoromethoxy group further contributes to the efficacy by improving solubility and cell membrane permeability.

The synthesis of Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of a pyridine derivative followed by sequential functionalization at the 3-, 4-, and 6-positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the desired substituents with high efficiency. The final step involves esterification to introduce the acetate moiety, which is crucial for enhancing reactivity in subsequent synthetic steps.

In terms of biological activity, preliminary studies have shown that derivatives of Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate exhibit inhibitory effects on several enzymes implicated in disease pathogenesis. For example, certain derivatives have demonstrated potent activity against Janus kinases (JAKs), which are involved in signal transduction pathways associated with inflammation and immune responses. Other derivatives have shown promise as inhibitors of tyrosine kinases, which play a critical role in cancer cell proliferation and survival.

The trifluoromethoxy group is particularly noteworthy for its ability to modulate pharmacokinetic properties such as solubility and metabolic stability. This group can increase lipophilicity while maintaining water solubility, making it an attractive feature for drug development. Additionally, trifluorinated compounds often exhibit enhanced binding affinity due to electrostatic interactions with biological targets. These properties make Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate a valuable starting point for designing novel therapeutic agents with improved pharmacological profiles.

The versatility of this compound also extends to its application in material science and agrochemicals. Pyridine derivatives are widely used in coordination chemistry due to their ability to form stable complexes with metal ions. These complexes find applications in catalysis, sensors, and magnetic materials. Furthermore, derivatives of this compound have shown potential as intermediates in the synthesis of agrochemicals that target plant pathogens and pests.

In conclusion, Methyl 3-amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806231-13-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various diseases. Ongoing research continues to explore new applications and derivatives of this compound, highlighting its importance in advancing drug discovery efforts worldwide.